Biphenyl-4-YL-hydrazine

Specification

• CAS No.: 2217-77-8
• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: (4-phenylphenyl)hydrazine
• Standard InChI: InChI=1S/C12H12N2/c13-14-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14H,13H2
• Standard InChI Key: UQPKIBHPQJMLMI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NN
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NN

Introduction

Structural Information

Chemical Identity and Properties

Biphenyl-4-YL-hydrazine is identified by the CAS number 2217-77-8 and has a molecular formula of C₁₂H₁₂N₂ with a corresponding molecular weight of 184.24 g/mol. The compound's structure features a biphenyl backbone with a hydrazine group (-NHNH₂) attached at the para position of one of the phenyl rings. This arrangement creates a molecule with a rigid, extended aromatic system and a reactive nitrogen-containing functional group. The biphenyl structure provides a planar, hydrophobic region that influences the compound's solubility in organic solvents and its interactions with biological macromolecules, while the hydrazine group offers a site for various chemical transformations.

The compound can be represented using several chemical notations that unambiguously define its structure. The SMILES notation for Biphenyl-4-YL-hydrazine is C1=CC=C(C=C1)C2=CC=C(C=C2)NN, which encodes the connectivity of atoms in a linear format. For more comprehensive structural representation, the InChI notation InChI=1S/C12H12N2/c13-14-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14H,13H2 provides a standardized description of the molecular structure that includes stereochemistry and tautomeric information. The corresponding InChIKey, UQPKIBHPQJMLMI-UHFFFAOYSA-N, serves as a condensed digital representation that facilitates database searching and information retrieval.

Table 1: Structural Information of Biphenyl-4-YL-hydrazine

Property	Value
CAS Number	2217-77-8
Molecular Formula	C₁₂H₁₂N₂
Molecular Weight	184.24 g/mol
SMILES	C1=CC=C(C=C1)C2=CC=C(C=C2)NN
InChI	InChI=1S/C12H12N2/c13-14-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14H,13H2
InChIKey	UQPKIBHPQJMLMI-UHFFFAOYSA-N
Compound Name	(4-phenylphenyl)hydrazine
Salt Form (HCl)	C₁₂H₁₂N₂·HCl (MW: 220.70 g/mol)